Cas no 13816-21-2 (2-(thiazol-2-yl)thiazole)

• Product Name: 2-(thiazol-2-yl)thiazole
• CAS No: 13816-21-2
• MF: C₆H₄N₂S₂
• MW: 168.239357948303
• CID: 2117933
• PubChem ID: 819109
• Update Time: 2025-10-18

2-(thiazol-2-yl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(thiazol-2-yl)thiazole
• bithiazole
• 13816-21-2
• DTXSID40902751
• AKOS006295434
• SCHEMBL102331
• MFCD04971311
• SMSLWFZHCONMGQ-UHFFFAOYSA-N
• G65859
• AI-942/42301767
• 2-(1,3-thiazol-2-yl)-1,3-thiazole
• 2,2'-Bithiazole
• starbld0035690
• DA-27572
• ALBB-036887
• NoName_3303
• 2,2'-bi-1,3-thiazole

• Inchi： 1S/C6H4N2S2/c1-3-9-5(7-1)6-8-2-4-10-6/h1-4H
• InChI Key： SMSLWFZHCONMGQ-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1=NC=CS1

Computed Properties

• Exact Mass: 167.98159048g/mol
• Monoisotopic Mass: 167.98159048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 82.3Ų

Additional information on 2-(thiazol-2-yl)thiazole

2-(Thiazol-2-yl)Thiazole: A Comprehensive Overview

2-(Thiazol-2-yl)thiazole, also known by its CAS number 13816-21-2, is a heterocyclic compound with significant applications in various fields of chemistry and materials science. This compound, which belongs to the thiazole family, has garnered attention due to its unique structural properties and versatile reactivity. The molecule consists of two thiazole rings fused together, creating a bicyclic structure that imparts distinct electronic and steric characteristics. These features make 2-(thiazol-2-yl)thiazole an intriguing subject for both fundamental research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(thiazol-2-yl)thiazole through various methodologies. One notable approach involves the cyclization of appropriate thioamide precursors under controlled conditions. This method not only ensures high yield but also allows for the incorporation of functional groups, enhancing the compound's versatility. Researchers have also explored the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining product quality. These developments underscore the growing interest in 2-(thiazol-2-yl)thiazole as a building block for more complex molecular architectures.

The electronic properties of 2-(thiazol-2-yl)thiazole make it an attractive candidate for applications in optoelectronics and organic electronics. Studies have demonstrated that this compound exhibits strong fluorescence under UV light, a property that could be leveraged in the development of sensors and imaging agents. Moreover, its ability to form stable charge-transfer complexes with electron-deficient aromatic compounds has opened new avenues for its use in organic photovoltaics and light-emitting diodes (OLEDs). Recent research has focused on modifying the molecule's structure to enhance its photophysical properties, further expanding its potential applications.

In the field of medicinal chemistry, 2-(thiazol-2-yl)thiazole has shown promise as a scaffold for drug discovery. Its ability to act as a π-deficient acceptor in hydrogen bonding interactions makes it a valuable component in designing bioactive molecules. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant activities. Additionally, computational studies have revealed that certain analogs exhibit binding affinity towards key therapeutic targets, such as kinases and proteases. These findings highlight the potential of 2-(thiazol-2-yl)thiazole as a lead compound in drug development.

The environmental impact of 2-(thiazol-2-yl)thiazole has also been a topic of recent research. Studies have assessed its biodegradability and toxicity under various conditions, providing insights into its safety profile. Results indicate that while the compound is relatively stable under ambient conditions, it can undergo microbial degradation under specific environmental conditions. This information is crucial for ensuring the sustainable use of 13816-21-2 in industrial processes and consumer products.

Looking ahead, the continued exploration of 2-(thiazol-2-yl)thiazole is expected to yield further breakthroughs across multiple disciplines. Its unique combination of structural rigidity and electronic flexibility positions it as a key player in the development of advanced materials and therapeutic agents. As researchers delve deeper into its properties and applications, 13816-21-2 is poised to make significant contributions to both academic and industrial sectors.